Cas no 2172034-05-6 ({1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172034-05-6
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 5875095
• PubChem ID: 165866649
• Update Time: 2025-10-28

{1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• {[1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172034-05-6
• EN300-1597048

• Inchi： 1S/C11H18N4/c1-12-7-10-11(6-8-2-3-8)15(14-13-10)9-4-5-9/h8-9,12H,2-7H2,1H3
• InChI Key： WXDQNLXXPJQZBS-UHFFFAOYSA-N
• SMILES： N1(C(=C(CNC)N=N1)CC1CC1)C1CC1

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.7Ų

Additional information on {1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Comprehensive Overview of 1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine (CAS No. 2172034-05-6)

The compound 1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine, identified by CAS No. 2172034-05-6, represents a structurally unique and pharmacologically intriguing molecule. Its core structure features a 1,2,3-triazole ring, a heterocyclic scaffold widely recognized for its stability and versatility in medicinal chemistry. The presence of dual cyclopropyl groups and a methylamine moiety further enhances its potential for diverse biological interactions, making it a subject of growing interest in drug discovery and biochemical research.

In recent years, the scientific community has increasingly focused on triazole-containing compounds due to their remarkable pharmacological profiles. The 1H-1,2,3-triazole core in this molecule is particularly noteworthy, as it often contributes to enhanced metabolic stability and improved binding affinity in target proteins. Researchers are actively exploring its potential applications in addressing neurodegenerative disorders, inflammatory conditions, and infectious diseases—areas where users frequently search for novel therapeutic approaches. The compound's cyclopropylmethyl substitution may also influence its blood-brain barrier permeability, a hot topic in CNS drug development discussions.

From a synthetic chemistry perspective, the 1-cyclopropyl-5-(cyclopropylmethyl) substitution pattern offers intriguing possibilities for structure-activity relationship (SAR) studies. Modern click chemistry techniques, a trending topic in organic synthesis forums, could be employed to efficiently construct the triazole core. The compound's methylamine tail provides an excellent handle for further derivatization, aligning with current interests in fragment-based drug design and proteolysis-targeting chimeras (PROTACs)—two areas generating substantial online search traffic among medicinal chemists.

Analytical characterization of CAS 2172034-05-6 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, methods that dominate scientific search queries about compound verification. The molecule's physicochemical properties, including its likely moderate lipophilicity (predicted by the cyclopropyl groups) and potential hydrogen-bonding capacity (from the triazole and amine functionalities), make it relevant to ongoing discussions about drug-likeness and lead optimization strategies.

The pharmacological potential of this triazole-cyclopropyl hybrid structure intersects with several trending research areas. Its structural features suggest possible modulation of enzyme targets like kinases or G-protein-coupled receptors (GPCRs)—topics frequently searched in pharmacological databases. Furthermore, the compound's scaffold bears resemblance to certain antiviral agents and neuromodulators, connecting it to high-interest therapeutic areas in current literature and patent filings.

In the context of green chemistry initiatives—a major focus in contemporary research—the synthesis of 1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine could be optimized using catalytic methods or microwave-assisted reactions, techniques that generate significant discussion in chemical sustainability forums. The compound's relatively compact molecular weight (compared to many modern drug candidates) also aligns with current interests in molecular economy and fragment-based approaches to drug discovery.

As research into CAS 2172034-05-6 progresses, its potential applications in precision medicine and personalized therapeutics may emerge—two of the most searched topics in biomedical research today. The molecule's unique combination of a triazole pharmacophore with alicyclic substitutions creates opportunities for targeted modifications addressing specific disease mechanisms, a strategy at the heart of contemporary drug discovery pipelines.

Quality control and analytical method development for this compound would likely focus on its stereochemical purity (given the cyclopropyl moieties) and potential degradation pathways—subjects generating substantial technical queries in pharmaceutical analysis communities. The development of robust HPLC methods or chiral separation techniques might be particularly relevant, connecting to frequently searched methodologies in analytical chemistry.

The intellectual property landscape surrounding 1-cyclopropyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl(methyl)amine warrants examination, as patent searches and freedom-to-operate analyses remain critical concerns for researchers and organizations. The compound's structural novelty suggests potential for composition-of-matter patents, while its possible therapeutic applications could lead to valuable method-of-use claims—both areas of intense interest in pharmaceutical legal circles.

Looking forward, the scientific narrative around CAS 2172034-05-6 will likely evolve alongside advances in computational chemistry and AI-assisted drug design—two of the most searched topics in modern pharmaceutical research. Molecular docking studies could elucidate its interactions with biological targets, while machine learning algorithms might help predict optimal derivatives, connecting this specific compound to broader technological trends transforming drug discovery.